Cas no 2229379-23-9 (4-(1-benzofuran-5-yl)methylpiperidin-4-ol)

• Product Name: 4-(1-benzofuran-5-yl)methylpiperidin-4-ol
• CAS No: 2229379-23-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5993678
• PubChem ID: 165708107
• Update Time: 2025-05-19

4-(1-benzofuran-5-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzofuran-5-yl)methylpiperidin-4-ol
• 4-[(1-benzofuran-5-yl)methyl]piperidin-4-ol
• EN300-1739879
• 2229379-23-9

• Inchi： 1S/C14H17NO2/c16-14(4-6-15-7-5-14)10-11-1-2-13-12(9-11)3-8-17-13/h1-3,8-9,15-16H,4-7,10H2
• InChI Key： BCMFEZJJCATPMF-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3=C(C=CO3)C=2)CCNCC1

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.4Ų

Additional information on 4-(1-benzofuran-5-yl)methylpiperidin-4-ol

Chemical Profile of 4-(1-benzofuran-5-yl)methylpiperidin-4-ol (CAS No: 2229379-23-9)

4-(1-benzofuran-5-yl)methylpiperidin-4-ol, identified by its Chemical Abstracts Service number (CAS No: 2229379-23-9), is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine ring substituted with a benzofuran moiety, has garnered attention due to its structural features and potential biological activities. The combination of these structural elements suggests a possible role in modulating various biological pathways, making it a subject of considerable research interest.

The core structure of 4-(1-benzofuran-5-yl)methylpiperidin-4-ol consists of a piperidine ring, which is a six-membered heterocyclic compound containing one nitrogen atom. Piperidine derivatives are widely recognized for their utility in drug design, owing to their ability to engage with biological targets such as enzymes and receptors. The presence of the benzofuran substituent further enhances the molecular complexity and potential for interaction with biological systems. Benzofuran derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

In recent years, there has been a surge in research focused on developing novel piperidine-based compounds for therapeutic applications. The structural motif of 4-(1-benzofuran-5-yl)methylpiperidin-4-ol aligns well with this trend, as it combines the favorable properties of both piperidine and benzofuran scaffolds. This compound has been explored in various preclinical studies as a potential lead for drug discovery. Its molecular framework suggests the possibility of inhibiting key enzymes or receptors involved in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

One of the most compelling aspects of 4-(1-benzofuran-5-yl)methylpiperidin-4-ol is its potential to serve as a scaffold for further chemical modification. The presence of both the piperidine nitrogen and the benzofuran oxygen provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility has led to its investigation in the development of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery. These compounds have shown promise in modulating biological processes through their ability to interact with proteins and nucleic acids. The benzofuran moiety in 4-(1-benzofuran-5-yl)methylpiperidin-4-ol is particularly noteworthy, as it can engage with biological targets in multiple ways due to its aromaticity and electron-rich nature. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 4-(1-benzofuran-5-yl)methylpiperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the piperidine ring followed by the introduction of the benzofuran substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only enhance the synthetic route but also improve the overall quality of the final product.

Evaluation of 4-(1-benzofuran-5-yl)methylpiperidin-4-ol has been conducted through both computational modeling and experimental assays. Computational studies have predicted its binding affinity to various biological targets, providing insights into its potential mechanism of action. These predictions have been validated through experimental testing, which includes enzyme inhibition assays and cell-based assays. The results have shown that this compound exhibits promising activity against certain target proteins, making it a valuable candidate for further development.

The pharmacokinetic properties of 4-(1-benzofuran-5-yl)methylpiperidin-4-ol are also under investigation to assess its suitability for therapeutic use. Parameters such as solubility, stability, and metabolic degradation pathways are critical factors that determine its bioavailability and efficacy. Studies have been conducted to optimize these properties through structural modifications, ensuring that the compound maintains its activity while improving its pharmacokinetic profile.

In conclusion,4-(1-benzofuran-5-yli...